Cas no 52636-61-0 (Benzenesulfonic acid,4-[[4-[2-[2-methyl-4-[[(4-methylphenyl)sulfonyl]oxy]phenyl]diazenyl]phenyl]amino]-3-nitro-)

• Product Name: Benzenesulfonic acid,4-[[4-[2-[2-methyl-4-[[(4-methylphenyl)sulfonyl]oxy]phenyl]diazenyl]phenyl]amino]-3-nitro-
• CAS No: 52636-61-0
• MF: C₂₆H₂₂N₄O₈S₂
• MW: 582.604883670807
• CID: 377674
• PubChem ID: 104268
• Update Time: 2025-04-19

Benzenesulfonic acid,4-[[4-[2-[2-methyl-4-[[(4-methylphenyl)sulfonyl]oxy]phenyl]diazenyl]phenyl]amino]-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-[[4-[2-[2-methyl-4-[[(4-methylphenyl)sulfonyl]oxy]phenyl]diazenyl]phenyl]amino]-3-nitro-
• 4-((4-((2-Methyl-4-(((4-methylphenyl)sulfonyl)oxy)phenyl)azo)phenyl)amino)-3-nitrobenzenesulfonic acid
• 4-(4-((2-Methyl-4-(((p-tolyl)sulphonyl)oxy)phenyl)azo)anilino)-3-nitrobenzenesulphonic acid
• Benzenesulfonic acid, 4-((4-((2-methyl-4-(((4-methylphenyl)sulfonyl)oxy)phenyl)azo)phenyl)amino)-3-nitro-
• Benzenesulfonic acid, 4-((4-(2-(2-methyl-4-(((4-methylphenyl)sulfonyl)oxy)phenyl)diazenyl)phenyl)amino)-3-nitro-
• 4-[[4-[[2-Methyl-4-[[(4-methylphenyl)sulfonyl] oxy] phenyl]azo]phenyl] amino]-3-nitrobenzenesulfonic acid
• 52636-61-0
• DTXSID1068776
• SCHEMBL14023358
• AKOS025310845
• EINECS 258-060-0
• SCHEMBL13461109
• MFCD00137504
• 4-[4-[[2-methyl-4-(4-methylphenyl)sulfonyloxyphenyl]diazenyl]anilino]-3-nitrobenzenesulfonic acid
• Benzenesulfonic acid, 4-[[4-[[2-methyl-4-[[(4-methylphenyl)sulfonyl]oxy]phenyl]azo]phenyl]amino]-3-nitro-
• NS00032544

• Inchi： 1S/C26H22N4O8S2/c1-17-3-10-22(11-4-17)40(36,37)38-21-9-13-24(18(2)15-21)29-28-20-7-5-19(6-8-20)27-25-14-12-23(39(33,34)35)16-26(25)30(31)32/h3-16,27H,1-2H3,(H,33,34,35)/b29-28+
• InChI Key： KGSAVDJVMKFBJP-ZQHSETAFSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC(=C(C)C=1)/N=N/C1C=CC(=CC=1)NC1C=CC(=CC=1[N+](=O)[O-])S(=O)(=O)O

Computed Properties

• Exact Mass: 582.08806
• Monoisotopic Mass: 582.087905
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 197
• XLogP3: 6.2

Experimental Properties

• Density: 1.46
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.667
• PSA: 177.63